Cas no 501649-84-9 (1-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)-6,7-dimethoxy-3,4-dihydroisoquinoline)

• Product Name: 1-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)-6,7-dimethoxy-3,4-dihydroisoquinoline
• CAS No: 501649-84-9
• MF: C₂₁H₁₈Cl₂N₂O₃
• MW: 417.285223484039
• MDL: MFCD00169979
• CID: 5014043
• Update Time: 2026-02-27

1-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)-6,7-dimethoxy-3,4-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• MLS003115969
• NSC319422
• 1-(3-(2,6-DICHLOROPHENYL)-5-METHYLISOXAZOL-4-YL)-6,7-DIMETHOXY-3,4-DIHYDROISOQUINOLINE
• SMR001831529
• 1-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]-6,7-dimethoxy-3,4-dihydroisoquinoline
• 1-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)-6,7-dimethoxy-3,4-dihydroisoquinoline

• MDL： MFCD00169979
• Inchi： 1S/C21H18Cl2N2O3/c1-11-18(21(25-28-11)19-14(22)5-4-6-15(19)23)20-13-10-17(27-3)16(26-2)9-12(13)7-8-24-20/h4-6,9-10H,7-8H2,1-3H3
• InChI Key： OPCNQKDDOWBSAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=C(C)ON=1)C1C2C=C(C(=CC=2CCN=1)OC)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 568
• XLogP3: 5
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines

Additional information on 1-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)-6,7-dimethoxy-3,4-dihydroisoquinoline

1-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)-6,7-dimethoxy-3,4-dihydroisoquinoline: A Comprehensive Overview

The compound with CAS No. 501649-84-9, known as 1-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)-6,7-dimethoxy-3,4-dihydroisoquinoline, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structural features and functional groups, which make it a subject of interest in both academic and industrial settings. Recent advancements in synthetic chemistry and pharmacology have shed light on its properties and potential uses.

The molecular structure of 1-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)-6,7-dimethoxy-3,4-dihydroisoquinoline consists of a dihydroisoquinoline core with dimethoxy substituents at positions 6 and 7. This core is further substituted by an isoxazole ring at position 1. The isoxazole ring itself is substituted with a 2,6-dichlorophenyl group at position 3 and a methyl group at position 5. The combination of these groups creates a molecule with diverse electronic and steric properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The dihydroisoquinoline framework is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the isoxazole ring adds to the molecule's versatility by introducing additional sites for potential interactions. Furthermore, the 2,6-dichlorophenyl group contributes to the molecule's stability and bioavailability.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Researchers have explored its ability to modulate cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can inhibit key enzymes associated with tumor growth and progression.

In addition to its pharmacological applications, this compound has also been studied for its role in organic synthesis. Its complex structure makes it an ideal candidate for exploring novel synthetic methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such molecules with high enantiomeric excess.

The synthesis of 1-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)-6,7-dimethoxy-3,4-dihydroisoquinoline involves multiple steps requiring precise control over reaction conditions. Key steps include the formation of the dihydroisoquinoline core through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or coupling reactions.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the spatial arrangement of atoms within the molecule and help validate theoretical models proposed by researchers.

Looking ahead, there is significant interest in exploring the bioavailability and toxicity profiles of this compound. Understanding these aspects will be crucial for determining its suitability as a therapeutic agent or a precursor in drug development programs.